Cas no 1252846-89-1 (2-[3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[3-(propan-2-yl)phenyl]acetamide)

• Product Name: 2-[3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[3-(propan-2-yl)phenyl]acetamide
• CAS No: 1252846-89-1
• MF: C₂₁H₂₀BrN₃O₂
• MW: 426.30640411377
• CID: 5320545
• Update Time: 2025-11-01

2-[3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[3-(propan-2-yl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-bromophenyl)-6-oxopyridazin-1(6H)-yl]-N-[3-(propan-2-yl)phenyl]acetamide
• 2-[3-(4-bromophenyl)-6-oxopyridazin-1-yl]-N-(3-propan-2-ylphenyl)acetamide
• 2-[3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[3-(propan-2-yl)phenyl]acetamide
• STL030803
• 2-(3-(4-bromophenyl)-6-oxopyridazin-1(6H)-yl)-N-(3-isopropylphenyl)acetamide

• Inchi： 1S/C21H20BrN3O2/c1-14(2)16-4-3-5-18(12-16)23-20(26)13-25-21(27)11-10-19(24-25)15-6-8-17(22)9-7-15/h3-12,14H,13H2,1-2H3,(H,23,26)
• InChI Key： UZUUDZSXBULYIP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC(N(CC(NC2=CC=CC(=C2)C(C)C)=O)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 609
• XLogP3: 4.2
• Topological Polar Surface Area: 61.8

Additional information on 2-[3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[3-(propan-2-yl)phenyl]acetamide

Comprehensive Analysis of 2-[3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[3-(propan-2-yl)phenyl]acetamide (CAS No. 1252846-89-1)

The compound 2-[3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[3-(propan-2-yl)phenyl]acetamide (CAS No. 1252846-89-1) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of a pyridazinone core and a propan-2-ylphenyl acetamide moiety, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its structural complexity and potential interactions with biological targets, which could lead to novel therapeutic applications.

In recent years, the demand for heterocyclic compounds like 2-[3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[3-(propan-2-yl)phenyl]acetamide has surged due to their versatility in medicinal chemistry. The presence of a bromophenyl group enhances its reactivity, while the acetamide linkage provides stability, making it a promising candidate for further study. This compound aligns with current trends in small-molecule drug development, where researchers focus on optimizing pharmacokinetics and reducing off-target effects.

One of the most frequently asked questions in scientific forums is: "What are the potential applications of pyridazinone derivatives in modern medicine?" The answer lies in the compound's ability to modulate enzyme activity and receptor binding. For instance, CAS No. 1252846-89-1 has shown preliminary activity in in vitro assays targeting inflammatory pathways, sparking interest in its use for autoimmune diseases. Its lipophilic properties also suggest potential for blood-brain barrier penetration, a critical factor in central nervous system (CNS) drug design.

From a synthetic chemistry perspective, the preparation of 2-[3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[3-(propan-2-yl)phenyl]acetamide involves multi-step organic reactions, including amide coupling and cyclization. These processes are often optimized for yield and purity, as impurities can significantly impact biological activity. The compound's CAS registry number (1252846-89-1) ensures traceability and standardization across research studies, a key requirement for reproducibility in scientific experiments.

Another hot topic in the scientific community is the role of structure-activity relationship (SAR) studies in drug discovery. The pyridazinone scaffold in this compound offers a versatile platform for SAR modifications, enabling researchers to fine-tune its properties. For example, replacing the 4-bromophenyl group with other halogens or electron-withdrawing groups could alter its binding affinity, a strategy commonly employed in lead optimization.

In conclusion, 2-[3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[3-(propan-2-yl)phenyl]acetamide represents a fascinating area of research with broad implications for drug development. Its unique structure, combined with the growing interest in heterocyclic pharmaceuticals, positions it as a valuable tool for scientists exploring new therapeutic avenues. As research progresses, this compound may unlock new possibilities in treating complex diseases, reinforcing its importance in modern chemistry and medicine.